Cas no 5957-40-4 (Bredemolic acid)

Bredemolic acid structure
Bredemolic acid structure
Product Name:Bredemolic acid
CAS No:5957-40-4
MF:C30H48O4
MW:472.699729919434
CID:46284
PubChem ID:25156878
Update Time:2025-04-18

Bredemolic acid Chemical and Physical Properties

Names and Identifiers

    • Bredemolic acid
    • (2betaalpha,3alpha)-2,3-Dihydroxy-olean-12-en-28-oic acid
    • Maslinic acid
    • BDBM50346696
    • 5957-40-4
    • (4aS,6aR,6aS,6bR,8aR,10S,11S,12aR,14bS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • CHEMBL577380
    • Inchi: 1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)/t19-,20-,21-,22+,23+,27-,28+,29+,30-/m0/s1
    • InChI Key: MDZKJHQSJHYOHJ-SXISEVPCSA-N
    • SMILES: O[C@@H]1[C@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

  • Exact Mass: 472.355
  • Monoisotopic Mass: 472.355
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 6.5

Experimental Properties

  • PSA: 77.76000
  • LogP: 6.20440
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